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Compound of Interest

Beclomethasone-17-
Compound Name:

Monopropionate-d3

cat. No.: B15600357

Technical Guide: Beclomethasone-17-
Monopropionate-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and core data
related to Beclomethasone-17-Monopropionate-d3. While a specific Certificate of Analysis
for this deuterated standard may vary by manufacturer, this document consolidates essential
data points and methodologies referenced in scientific literature, offering a robust resource for
its application in research and development.
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Parameter

Data

Product Name

Beclomethasone-17-Monopropionate-d3

Synonyms

B-2336, Beclometasone (Beclomethasone)

Dipropionate EP Impurity H-d3

Chemical Formula

C25H30D3ClO6[1]

Molecular Weight

468.00 g/mol [2]

CAS Number

Not Available

Intended Use

As an internal standard for quantitative analysis
by NMR, GC-MS, or LC-MS.[1]

Physical and Chemical Properties

Property Value
Appearance White to off-white solid[3]
Solubility Soluble in Methanol[4]

Storage Conditions

-20°C, stored under nitrogen. In solvent: -80°C
for 6 months; -20°C for 1 month (stored under

nitrogen)[3]

Analytical Data
Purity and Identification

Test Specification

Result

Purity (LC-MS) >95%

99.76%][3]

1H NMR Spectrum

Consistent with structure

Consistent with structure[3]

LC-MS

Consistent with structure

Consistent with structure[3]

Chromatographic Properties (for non-deuterated form)
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Parameter

Value

Source

Collision Cross Section (CCS)
[M-H]~

200.42487 A2

predicted, DeepCCS 1.0
(2019)[5]

Collision Cross Section (CCS)
[M+H]*+

202.32027 Az

predicted, DeepCCS 1.0
(2019)[5]

Collision Cross Section (CCS)
[M+Na]*

208.65178 A2

predicted, DeepCCS 1.0
(2019)[5]

Experimental Protocols
Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Plasma

This method is adapted from a validated assay for the simultaneous quantification of

beclomethasone dipropionate (BDP) and its active metabolite, beclomethasone 17-

monopropionate (17-BMP).[6] Beclomethasone-17-Monopropionate-d3 serves as an ideal

internal standard for this assay.

e Sample Preparation:

o Plasma: Solid-phase extraction.[6]

o Tissues (Lung, Liver, Kidney): Liquid-liquid extraction.[6]

o Chromatographic Conditions:

o

Instrument: Liquid chromatography system coupled with a positive electrospray ionization

tandem mass spectrometer (LC-(ESI+)-MS-MS).[6]

o

[¢]

o

e Mass Spectrometry:

Flow Rate: 0.7 mL/min.[7]

Column: Hanbon Lichrospher C18.[7]

Mobile Phase: Methanol-water (85:15, v/v).[7]
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o lonization Mode: Positive Electrospray lonization (ESI+).[6]
» Validation Parameters:
o Linear Range: 0.05 to 5 ng/mL for both analytes.[6]

o Precision: Between-day and within-day coefficients of variation < 20% at LLOQ and < 15%
at other QC concentrations.[6]

o Internal Standard: Fluticasone propionate was used in the cited study; Beclomethasone-
17-Monopropionate-d3 is a suitable alternative.[6]

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)

A validated RP-HPLC method for the simultaneous estimation of Beclomethasone Dipropionate
and Fusidic Acid provides a framework for the analysis of related compounds.[8][9]

o Chromatographic Conditions:

[e]

Stationary Phase: BDS Hypersil C18 (250mm x 4.6mm, 5um).[9]

o

Mobile Phase: Acetonitrile: Methanol: Orthophosphoric acid (60:20:20 v/v).[9]

o

Flow Rate: 1.0 mL/min.[9]

[¢]

Detection: UV at 230 nm.[9]
 Validation Parameters:
o Linearity: 1-6 pg/mL for Beclomethasone Dipropionate with R? = 0.9961.[8][9]
o Precision: Percent RSD values for both intraday and interday were less than 2.0%.[8][9]

Metabolic Pathway and Analytical Workflow

Beclomethasone-17-Monopropionate is an active metabolite of Beclomethasone Dipropionate.
[4][10][11] The metabolic conversion is primarily mediated by esterase enzymes.[12]
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Caption: Metabolic pathway of Beclomethasone Dipropionate.

The following diagram illustrates a typical analytical workflow for the quantification of
Beclomethasone-17-Monopropionate using its deuterated internal standard.
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Caption: Analytical workflow for quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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